Cas no 1806892-02-3 (Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate)

• Product Name: Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate
• CAS No: 1806892-02-3
• MF: C₁₀H₉ClF₂N₂O₄
• MW: 294.639268636703
• CID: 4873234
• Update Time: 2025-06-08

Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate

• Inchi： 1S/C10H9ClF2N2O4/c1-2-19-7(16)3-5-8(10(12)13)6(15(17)18)4-14-9(5)11/h4,10H,2-3H2,1H3
• InChI Key： PNSBCBBAHGLMFV-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)OCC)=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate

Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate: A Comprehensive Overview

Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate, with the CAS number 1806892-02-3, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a chlorine atom, a difluoromethyl group, and a nitro group. The ethyl acetate moiety further enhances its versatility in various chemical reactions and applications.

The synthesis of Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate involves a series of carefully designed multi-step reactions. Researchers have employed advanced techniques such as nucleophilic substitution, electrophilic aromatic substitution, and oxidation reactions to achieve the desired product. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for industrial and research purposes.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of advanced materials. For instance, recent studies have demonstrated its potential in the development of high-performance polymers and nanomaterials. The presence of multiple functional groups allows for versatile chemical modifications, enabling the creation of materials with tailored properties such as enhanced mechanical strength, thermal stability, and electrical conductivity.

In addition to its material science applications, Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate has shown promise in the field of pharmaceutical chemistry. Its unique structure makes it an ideal candidate for drug design, particularly in the development of compounds targeting specific biological pathways. Researchers have explored its potential as a precursor for bioactive molecules, leveraging its ability to undergo various transformations that yield compounds with desired pharmacological properties.

The physical and chemical properties of this compound have been extensively studied to better understand its behavior under different conditions. For example, its solubility in various solvents, thermal stability, and reactivity towards different reagents have been thoroughly characterized. These studies have provided valuable insights into its handling and storage requirements, ensuring safe and efficient use in laboratory settings.

Recent advancements in analytical techniques have further enhanced our understanding of this compound's structure and properties. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to confirm its molecular structure and analyze its degradation products. These findings have contributed to the development of more robust synthetic methods and quality control protocols.

In conclusion, Ethyl 2-chloro-4-(difluoromethyl)-5-nitropyridine-3-acetate (CAS No: 1806892-02-3) is a versatile compound with wide-ranging applications in multiple scientific disciplines. Its complex structure and functional groups make it an invaluable tool for researchers working on innovative materials and pharmaceuticals. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an even greater role in advancing modern science and technology.